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Compound of Interest

Compound Name: 5-Methyl-2-nitrophenol

Cat. No.: B1361083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 5-Methyl-2-nitrophenol (CAS No: 700-38-9). Adherence to

these guidelines is critical to ensure a safe laboratory environment.

Hazard Summary & Personal Protective Equipment
(PPE)
5-Methyl-2-nitrophenol is a hazardous solid that can cause severe skin burns and eye

damage.[1] It is crucial to use appropriate personal protective equipment (PPE) to minimize

exposure risks. The required PPE includes respiratory protection, eye protection, and

protective gloves.[1]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage
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Required Personal Protective Equipment (PPE)

Respiratory Protection

Dust mask type N95 (US) or equivalent

Eye Protection

Chemical safety goggles or face shield

Hand Protection

Chemical-resistant gloves (e.g., Nitrile, Neoprene)

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and closed-toe shoes

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition as the substance is combustible.

2. Handling the Chemical:

Avoid generating dust.[2]

Wear the full complement of PPE as specified in the table above.

Do not breathe dust, vapor, mist, or gas.[2]

Avoid contact with skin and eyes.

After handling, wash hands and any exposed skin thoroughly.

3. Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Seek immediate

medical attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[2]

Disposal Plan
1. Waste Collection:

Collect solid waste in a designated, labeled, and sealed container.

Do not dispose of down the drain or with regular trash.

2. Disposal Method:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[2]

Contaminated packaging should be disposed of as unused product.[3]
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Chemical Spill Workflow
The following diagram outlines the procedural flow for managing a spill of 5-Methyl-2-
nitrophenol.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Clean up the Spill

Decontaminate the Area

Dispose of Waste

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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